Cas no 1787235-77-1 (1,3,2-Dioxaborolane, 2-[4-(ethylthio)phenyl]-4,4,5,5-tetramethyl-)

• Product Name: 1,3,2-Dioxaborolane, 2-[4-(ethylthio)phenyl]-4,4,5,5-tetramethyl-
• CAS No: 1787235-77-1
• MF: C₁₄H₂₁BO₂S
• MW: 264.19
• CID: 5076233
• Update Time: 2025-07-20

1,3,2-Dioxaborolane, 2-[4-(ethylthio)phenyl]-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-[4-(ethylthio)phenyl]-4,4,5,5-tetramethyl-
• 2-(4-(ethylthio)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C14H21BO2S/c1-6-18-12-9-7-11(8-10-12)15-16-13(2,3)14(4,5)17-15/h7-10H,6H2,1-5H3
• InChI Key： CMIIBFLRPIVTRE-UHFFFAOYSA-N
• SMILES： C1C=C(B2OC(C)(C)C(C)(C)O2)C=CC=1SCC

Additional information on 1,3,2-Dioxaborolane, 2-[4-(ethylthio)phenyl]-4,4,5,5-tetramethyl-

Recent Advances in the Application of 1,3,2-Dioxaborolane, 2-[4-(ethylthio)phenyl]-4,4,5,5-tetramethyl- (CAS: 1787235-77-1) in Chemical Biology and Pharmaceutical Research

The compound 1,3,2-Dioxaborolane, 2-[4-(ethylthio)phenyl]-4,4,5,5-tetramethyl- (CAS: 1787235-77-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This boronic ester derivative, characterized by its dioxaborolane ring and ethylthio-substituted phenyl group, has shown promise in various therapeutic and diagnostic applications. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of boron-containing drugs, which are increasingly recognized for their therapeutic efficacy.

One of the most notable advancements involves the use of this compound in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Researchers have demonstrated its utility in constructing complex biaryl structures, which are prevalent in many pharmaceuticals. The ethylthio moiety in the compound enhances its reactivity and stability, making it a valuable building block for drug discovery. Additionally, its boron center allows for further functionalization, enabling the creation of diverse molecular architectures with tailored biological activities.

In the realm of cancer research, 1,3,2-Dioxaborolane, 2-[4-(ethylthio)phenyl]-4,4,5,5-tetramethyl- has been investigated for its potential as a boron carrier in boron neutron capture therapy (BNCT). BNCT is an emerging radiotherapy technique that targets cancer cells with high precision. The compound's ability to deliver boron atoms to tumor cells, coupled with its favorable pharmacokinetic properties, positions it as a promising candidate for further preclinical evaluation. Recent in vitro studies have shown selective uptake of the compound by cancer cells, with minimal toxicity to normal tissues, highlighting its therapeutic potential.

Beyond its applications in drug synthesis and cancer therapy, this compound has also been explored in the development of fluorescent probes for biological imaging. The boronic ester group can interact with diols and other biologically relevant molecules, enabling the design of sensors for detecting sugars, reactive oxygen species, and other analytes. A recent study published in Chemical Communications detailed the synthesis of a fluorescent probe based on this compound, which exhibited high selectivity and sensitivity for glucose detection, paving the way for new diagnostic tools in diabetes management.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Researchers are actively investigating strategies to improve its delivery and specificity, such as conjugation with targeting ligands or encapsulation in nanocarriers. Future studies are expected to focus on translating these findings into clinical applications, with the ultimate goal of developing safer and more effective therapies.

In conclusion, 1,3,2-Dioxaborolane, 2-[4-(ethylthio)phenyl]-4,4,5,5-tetramethyl- (CAS: 1787235-77-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span drug synthesis, cancer therapy, and diagnostic imaging, underscoring its potential to address unmet medical needs. Continued research and innovation will undoubtedly unlock further possibilities for this compound, solidifying its role in advancing the frontiers of science and medicine.